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Compound of Interest

Compound Name: Metepa

Cat. No.: B008393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metepa, also known as methaphoxide or tris(2-methyl-1-aziridinyl)phosphine oxide, is an

organophosphorus compound with the chemical formula C₉H₁₈N₃OP. It functions as a

chemosterilant and an alkylating agent, making it a subject of interest in various research

fields, including cancer research and toxicology. Proper preparation and handling of Metepa
solutions are crucial for obtaining reliable and reproducible experimental results while ensuring

laboratory safety. This document provides detailed application notes and protocols for the

preparation and storage of Metepa solutions, summarizes its physicochemical properties and

stability, and outlines its mechanism of action.

Physicochemical Properties and Solubility
Metepa is a colorless to amber-colored viscous liquid. While specific quantitative solubility data

is not readily available in the literature, it is known to be miscible with water and a range of

organic solvents. This general solubility information is summarized in the table below.

Researchers should empirically determine the precise solubility in their specific solvent and

conditions of use.

Table 1: Physical and Chemical Properties of Metepa
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Property Value Reference

CAS Number 57-39-6 [1][2]

Molecular Formula C₉H₁₈N₃OP [1][2]

Molecular Weight 215.23 g/mol [2]

Appearance
Colorless to amber viscous

liquid
[2]

Boiling Point 90-92 °C at 0.15-0.3 mmHg [2]

Storage Temperature -20°C [3]

Table 2: Qualitative Solubility of Metepa

Solvent Solubility Notes

Water Miscible Forms an aqueous solution.

Ethanol Miscible
Suitable for preparing stock

solutions.

Dimethyl Sulfoxide (DMSO) Miscible

A common solvent for

preparing high-concentration

stock solutions for in vitro

assays.

Stability and Storage
The stability of Metepa in solution is a critical factor for ensuring the accuracy of experimental

results. As an alkylating agent, Metepa is susceptible to hydrolysis, and its stability can be

influenced by pH, temperature, and the presence of nucleophiles.

General Stability Considerations:

pH: Metepa is expected to be more stable in neutral to slightly acidic conditions. Alkaline

conditions can accelerate the hydrolysis of the aziridine rings.
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Temperature: Elevated temperatures will likely increase the rate of degradation. Therefore, it

is recommended to store stock solutions at low temperatures.

Light: While no specific information on light sensitivity is available, it is good laboratory

practice to protect solutions from light to prevent potential photodegradation.

Storage Recommendations:

Stock Solutions: High-concentration stock solutions of Metepa, typically prepared in

anhydrous DMSO or ethanol, should be stored at -20°C in small aliquots to avoid repeated

freeze-thaw cycles.

Working Solutions: Aqueous working solutions should be prepared fresh for each experiment

from the stock solution. Due to the potential for hydrolysis, it is not recommended to store

aqueous solutions for extended periods.

Table 3: Recommended Storage Conditions for Metepa Solutions

Solution Type Solvent
Storage
Temperature

Recommended
Duration

Stock Solution
Anhydrous DMSO or

Ethanol
-20°C

Up to 6 months (verify

with internal stability

studies)

Working Solution
Aqueous buffer or cell

culture medium
2-8°C

Prepare fresh before

use; use within a few

hours.

Mechanism of Action: DNA Alkylation
Metepa exerts its biological effects primarily through its activity as a DNA alkylating agent. The

three-membered aziridine rings are highly strained and reactive. In a biological environment,

these rings can be protonated, which facilitates nucleophilic attack by cellular macromolecules,

most notably DNA.
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The proposed mechanism involves the alkylation of nucleophilic sites on DNA bases,

particularly the N7 position of guanine and the N3 position of adenine. This covalent

modification of DNA can lead to several downstream consequences, including:

DNA Adduct Formation: The formation of bulky adducts on the DNA bases.

DNA Cross-linking: Bifunctional alkylating agents can react with two different nucleophilic

sites, leading to either intrastrand or interstrand cross-links. These cross-links are particularly

cytotoxic as they prevent DNA strand separation, thereby inhibiting DNA replication and

transcription.

DNA Damage Response: The cell's DNA damage response pathways are activated, which

can lead to cell cycle arrest and apoptosis if the damage is too extensive to be repaired.

Mechanism of Action: Metepa as a DNA Alkylating Agent
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Caption: Metepa's mechanism of action involves DNA alkylation.

Experimental Protocols
Preparation of a 10 mM Metepa Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Metepa in dimethyl

sulfoxide (DMSO).

Materials:
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Metepa (CAS 57-39-6)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: In a chemical fume hood, allow the Metepa container to

equilibrate to room temperature before opening to prevent condensation.

Weighing Metepa: Carefully weigh out a precise amount of Metepa (e.g., 2.15 mg) into a

sterile, pre-labeled amber microcentrifuge tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the Metepa. For 2.15 mg of Metepa (MW = 215.23 g/mol ), this

would be 1 mL to achieve a 10 mM solution.

Dissolution: Tightly cap the tube and vortex thoroughly until the Metepa is completely

dissolved. A brief sonication in a water bath may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C.
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Workflow for Preparing Metepa Stock Solution

Preparation

Dissolution

Storage

Equilibrate Metepa
to Room Temperature

Weigh Metepa
in Fume Hood

Add Anhydrous DMSO

Vortex/Sonicate
until Dissolved

Aliquot into
Single-Use Tubes

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for Metepa stock solution preparation.

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the Metepa stock solution to prepare working solutions

for treating cells in culture.
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Materials:

10 mM Metepa stock solution in DMSO

Sterile cell culture medium (appropriate for the cell line being used)

Sterile conical tubes (15 mL or 50 mL)

Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM Metepa stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment. It is important to ensure that the

final concentration of the solvent (e.g., DMSO) in the cell culture medium is consistent

across all treatment groups (including the vehicle control) and is at a level that does not

affect cell viability (typically ≤ 0.5%).

Example Dilution for a 100 µM Working Solution:

Add 990 µL of pre-warmed cell culture medium to a sterile microcentrifuge tube.

Add 10 µL of the 10 mM Metepa stock solution to the tube.

Mix thoroughly by gentle pipetting or vortexing. This will result in a 100 µM working

solution with a final DMSO concentration of 0.1%.

Cell Treatment: Add the appropriate volume of the working solutions to your cell cultures.

Immediate Use: Use the freshly prepared working solutions immediately. Do not store diluted

aqueous solutions of Metepa.

Safety, Handling, and Disposal
Metepa is a hazardous chemical and must be handled with appropriate safety precautions.
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Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is mandatory.

Respiratory Protection: Work in a certified chemical fume hood to avoid inhalation of any

aerosols or vapors.

Handling:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Disposal:

All waste materials contaminated with Metepa, including pipette tips, tubes, and gloves,

must be disposed of as hazardous chemical waste according to your institution's and local

regulations.

Unused Metepa solutions should be collected in a designated hazardous waste container.

Do not pour Metepa waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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